Cas no 54785-44-3 ( )

• Product Name: &nbsp
• CAS No: 54785-44-3
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• CID: 942835
• PubChem ID: 315055
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-13-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridin; NSC237647; AC1L7QVH; 2,3-dimethoxy-13-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine; 8,9-dimethoxy-6-methyl-2,3-methylenedioxybenzo< c> phenanthridine; 8,9-Dimethoxy-6-methyl-2,3-methylenedioxybenzo< c> phenanthridin;
• 54785-44-3
• NSC-237647
• NSC237647
• DTXSID00311087
• 2,3-dimethoxy-13-methyl-[1,3]benzodioxolo[5,6-c]phenanthridine
•  

• Inchi： 1S/C21H17NO4/c1-11-14-7-17(23-2)18(24-3)9-16(14)13-5-4-12-6-19-20(26-10-25-19)8-15(12)21(13)22-11/h4-9H,10H2,1-3H3
• InChI Key： JDKQACUMHJMYIT-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1C(C=2)=CC=C2C3C=C(C(=CC=3C(C)=NC2=1)OC)OC

Computed Properties

• Exact Mass: 347.11581
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81